5-Methoxy-10-oxa-tricyclo[5.2.1.0*2,6*]dec-4-en-3-one

• Molecular Formula: C10H12O3
• Molecular Weight: 180.20 g/mol
• IUPAC Name: 5-methoxy-10-oxatricyclo[5.2.1.02,6]dec-4-en-3-one
• InChI: InChI=1S/C10H12O3/c1-12-8-4-5(11)9-6-2-3-7(13-6)10(8)9/h4,6-7,9-10H,2-3H2,1H3
• InChI Key: LFEQXUBUCXKDPH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=O)C2C1C3CCC2O3

Description

5-Methoxy-10-oxa-tricyclo[5.2.1.0*2,6*]dec-4-en-3-one is a useful research compound. Its molecular formula is C10H12O3 and its molecular weight is 180.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a suspension of 10-oxa-tricyclo[5.2.1.0*2,6*]decane-3,5-dione (9.97 g, 60 mmol) in methanol (200 ml) is added sodium tetrachloroaurate (597 mg, 1.5 mmol) and the reaction mixture is heated to 60° C. for 7 hours. The reaction mixture is allowed to cool down to room temperature and left to stand overnight. The reaction mixture is concentrated under reduced pressure, dissolved in ethyl acetate (200 ml) and washed with aqueous 2N sodium carbonate (100 ml), followed by saturated brine (100 ml). The organic layer is then dried over magnesium sulphate and concentrated under reduced pressure to give 5-methoxy-10-oxa-tricyclo[5.2.1.0*2,6*]dec-4-en-3-one (8.62 g)

Synthesis routes and methods II

Procedure details

Iodine (0.10 g, 0.38 mmol) is added to a solution of (1RS,2SR,6RS,7SR)-10-oxa-tricyclo[5.2.1.02,6]decane-3,5-dione (2.1 g, 12.65 mmol) in methanol (50 ml) and the reaction mixture is stirred for 2 hours at room temperature. The solvent is then removed under reduced pressure, dichloromethane is added and the organic layer is washed with saturated aqueous sodium thiosulfate solution, water and brine. The organic layer is dried over anhydrous magnesium sulfate, filtered and the filtrate is evaporated under reduced pressure to give (1RS,2SR,6RS,7SR)-5-methoxy-10-oxatricyclo[5.2.1.02,6]dec-4-en-3-one and used without further purification in the next step.